2-methyl-4-(1-pyrrolidinyl)-6-[4-(2-thienylcarbonyl)-1-piperazinyl]pyrimidine

• IUPAC Name: [4-(2-methyl-6-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C18H23N5OS/c1-14-19-16(21-6-2-3-7-21)13-17(20-14)22-8-10-23(11-9-22)18(24)15-5-4-12-25-15/h4-5,12-13H,2-3,6-11H2,1H3
• InChI Key: RDWABDSXCCQKHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C(=O)C3=CC=CS3)N4CCCC4
• Molecular Formula: C18H23N5OS
• Molecular Weight: 357.5 g/mol

Description

2-methyl-4-(1-pyrrolidinyl)-6-[4-(2-thienylcarbonyl)-1-piperazinyl]pyrimidine is a chemical compound that has shown potential in scientific research applications. It is a pyrimidine derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-methyl-4-(1-pyrrolidinyl)-6-[4-(2-thienylcarbonyl)-1-piperazinyl]pyrimidine is not fully understood. However, it has been suggested that the compound may act as a modulator of various signaling pathways in the body. It may also interact with various receptors and enzymes in the brain, leading to its potential neuroprotective and cognitive enhancing effects.
Biochemical and Physiological Effects:
2-methyl-4-(1-pyrrolidinyl)-6-[4-(2-thienylcarbonyl)-1-piperazinyl]pyrimidine has been shown to have various biochemical and physiological effects. It has been found to increase the levels of various neurotransmitters in the brain, including dopamine, norepinephrine, and acetylcholine. The compound has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-methyl-4-(1-pyrrolidinyl)-6-[4-(2-thienylcarbonyl)-1-piperazinyl]pyrimidine is its potential as a neuroprotective agent and cognitive enhancer. This makes it a promising compound for further research in the field of neuroscience. However, one of the limitations of the compound is its relatively low solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-methyl-4-(1-pyrrolidinyl)-6-[4-(2-thienylcarbonyl)-1-piperazinyl]pyrimidine. One direction is to further investigate its potential as a neuroprotective agent and cognitive enhancer. Another direction is to explore its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of the compound and its interactions with various receptors and enzymes in the body.

Synthesis Methods

The synthesis of 2-methyl-4-(1-pyrrolidinyl)-6-[4-(2-thienylcarbonyl)-1-piperazinyl]pyrimidine has been achieved using various methods. One of the most common methods involves the reaction of 2-methyl-4-chloro-5-nitropyrimidine with 1-pyrrolidinecarboxaldehyde and 4-(2-thienylcarbonyl)-1-piperazinecarboxylic acid in the presence of a base and a reducing agent. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

2-methyl-4-(1-pyrrolidinyl)-6-[4-(2-thienylcarbonyl)-1-piperazinyl]pyrimidine has shown potential in various scientific research applications. It has been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. The compound has also been investigated for its potential as a neuroprotective agent and for its ability to improve cognitive function.